methyl 4-({[4-(acetylamino)phenyl]sulfonyl}amino)benzoate

• IUPAC Name: methyl 4-[(4-acetamidophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C16H16N2O5S/c1-11(19)17-13-7-9-15(10-8-13)24(21,22)18-14-5-3-12(4-6-14)16(20)23-2/h3-10,18H,1-2H3,(H,17,19)
• InChI Key: FFCHNXCSDZOMAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H16N2O5S
• DSSTOX Substance ID: DTXSID801196157
• Molecular Weight: 348.4 g/mol
• CAS No.: 135285-82-4

Description

Methyl 4-({[4-(acetylamino)phenyl]sulfonyl}amino)benzoate, also known as Methyl 4-((4-(acetylamino)phenyl)sulfonylamino)benzoate or Methyl 4-((4-acetamidophenyl)sulfonylamino)benzoate, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white crystalline powder with a molecular formula of C17H16N2O5S and a molecular weight of 372.38 g/mol.

Scientific Research Applications

Chemical Synthesis and Properties

• Cyclization in Chemical Reactions : Methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate exhibits cyclization in the presence of bases, forming 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid irrespective of the base's strength (Ukrainets et al., 2014).

Biomedical Applications

• Antimicrobial Activity : A series of derivatives including 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)-N-(substituted)benzenesulfonamide showed significant antimicrobial activity against various bacteria and fungi, indicating potential use in fighting infections (Ghorab et al., 2017).

Material Science and Engineering

• Synthesis of Heterocyclic Systems : Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate was used in synthesizing various heterocyclic systems, showcasing its versatility in material science (Selič et al., 1997).

Pharmaceutical Research

• Discovery of EP1 Receptor Selective Antagonists : Analogs of methyl 4-({2-[Isobutyl(phenylsulfonyl)amino]-5-(trifluoromethyl)phenoxy}methyl)benzoic acid, including compounds with a similar structure, exhibited optimized antagonist activity for the EP1 receptor, suggesting a potential role in developing new drugs (Naganawa et al., 2006).

Agricultural Chemistry

• Metabolism in Plants : Metsulfuron methyl, a related compound, was metabolized in wheat and barley to form methyl 4-hydroxy-2-[[[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl) amino] carbonyl] amino] sulfonyl]-benzoate, indicating its transformation in plant systems (Anderson et al., 1989).